Cas no 862814-53-7 (2-(1,2-dimethyl-1H-indol-3-yl)-N-2-(dimethylamino)ethyl-2-oxoacetamide)

• Product Name: 2-(1,2-dimethyl-1H-indol-3-yl)-N-2-(dimethylamino)ethyl-2-oxoacetamide
• CAS No: 862814-53-7
• MF: C₁₆H₂₁N₃O₂
• MW: 287.356843709946
• CID: 6216031
• PubChem ID: 7087237
• Update Time: 2025-10-21

2-(1,2-dimethyl-1H-indol-3-yl)-N-2-(dimethylamino)ethyl-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-dimethyl-1H-indol-3-yl)-N-2-(dimethylamino)ethyl-2-oxoacetamide
• SR-01000134772
• AKOS024594961
• N-[2-(dimethylamino)ethyl]-2-(1,2-dimethylindol-3-yl)-2-oxoacetamide
• 2-(1,2-dimethyl-1H-indol-3-yl)-N-[2-(dimethylamino)ethyl]-2-oxoacetamide
• F0675-0540
• 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-(dimethylamino)ethyl)-2-oxoacetamide
• CCG-31405
• SR-01000134772-1
• 862814-53-7

• Inchi： 1S/C16H21N3O2/c1-11-14(12-7-5-6-8-13(12)19(11)4)15(20)16(21)17-9-10-18(2)3/h5-8H,9-10H2,1-4H3,(H,17,21)
• InChI Key： FBJVPXRODFHJGW-UHFFFAOYSA-N
• SMILES： O=C(C(NCCN(C)C)=O)C1=C(C)N(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 287.16337692g/mol
• Monoisotopic Mass: 287.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-(1,2-dimethyl-1H-indol-3-yl)-N-2-(dimethylamino)ethyl-2-oxoacetamide

Comprehensive Overview of 2-(1,2-dimethyl-1H-indol-3-yl)-N-2-(dimethylamino)ethyl-2-oxoacetamide (CAS No. 862814-53-7)

The compound 2-(1,2-dimethyl-1H-indol-3-yl)-N-2-(dimethylamino)ethyl-2-oxoacetamide (CAS No. 862814-53-7) is a specialized organic molecule with a unique structural framework. Its indole core, combined with dimethylamino and oxoacetamide functional groups, makes it a subject of interest in pharmaceutical and biochemical research. This article delves into its properties, potential applications, and relevance in modern scientific inquiries, addressing common questions such as "What is the role of indole derivatives in drug discovery?" and "How do dimethylaminoethyl groups enhance bioavailability?"

Structurally, 2-(1,2-dimethyl-1H-indol-3-yl)-N-2-(dimethylamino)ethyl-2-oxoacetamide features a 1,2-dimethylindole moiety linked to a 2-oxoacetamide chain via a dimethylaminoethyl spacer. This arrangement is notable for its potential to interact with biological targets, particularly in the central nervous system (CNS). Researchers have explored similar compounds for their neuroprotective and psychoactive properties, aligning with trending topics like "novel CNS drug candidates" and "targeted neurotransmitter modulation."

The CAS No. 862814-53-7 identifier ensures precise tracking in chemical databases, facilitating collaborations and regulatory compliance. In computational chemistry, this compound is often analyzed for its molecular docking potential, addressing queries like "How to predict binding affinity for indole-based molecules?" Its lipophilicity and hydrogen-bonding capacity are critical for optimizing drug-like properties, a hot topic in AI-driven drug design.

From a synthetic perspective, the preparation of 2-(1,2-dimethyl-1H-indol-3-yl)-N-2-(dimethylamino)ethyl-2-oxoacetamide involves multi-step organic reactions, including Friedel-Crafts acylation and amide coupling. These methods are frequently searched in the context of "green chemistry alternatives" and "scalable synthetic routes." The compound's stability under physiological conditions also makes it a candidate for prodrug development, a niche yet growing area in pharmacology.

In conclusion, 2-(1,2-dimethyl-1H-indol-3-yl)-N-2-(dimethylamino)ethyl-2-oxoacetamide represents a versatile scaffold with implications across medicinal chemistry and biotechnology. Its study addresses both academic curiosities ("What are the latest advances in indole chemistry?") and industrial needs ("How to improve drug delivery systems?"). As research progresses, this compound may emerge as a key player in addressing unmet medical challenges.